Ethyl 8-[[4-[diethylamino]-1-methylbutyl]amino]pyrido[2,3-b]pyrazine-6-carbamate

• CAS No.: 19270-44-1
• Molecular Formula: C19H30N6O2
• Molecular Weight: 374.5 g/mol
• IUPAC Name: ethyl N-[8-[5-(diethylamino)pentan-2-ylamino]pyrido[2,3-b]pyrazin-6-yl]carbamate
• InChI: InChI=1S/C19H30N6O2/c1-5-25(6-2)12-8-9-14(4)22-15-13-16(24-19(26)27-7-3)23-18-17(15)20-10-11-21-18/h10-11,13-14H,5-9,12H2,1-4H3,(H2,21,22,23,24,26)
• InChI Key: RECVXEOVZPVSRP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCC(C)NC1=CC(=NC2=NC=CN=C12)NC(=O)OCC

Description

Ethyl 8-[[4-[diethylamino]-1-methylbutyl]amino]pyrido[2,3-b]pyrazine-6-carbamate is a complex organic compound that belongs to the class of pyrrolopyrazine derivatives. These compounds are known for their diverse biological activities and are often used in medicinal chemistry research due to their potential therapeutic applications .

Preparation Methods

The synthesis of Ethyl 8-[[4-[diethylamino]-1-methylbutyl]amino]pyrido[2,3-b]pyrazine-6-carbamate involves multiple steps. One common method includes the cyclization of pyrrole rings with acyl (bromo)acetylenes, followed by the addition of propargylamine to form N-propargylenaminones. The final step involves intramolecular cyclization catalyzed by cesium carbonate in dimethyl sulfoxide . Industrial production methods often employ similar synthetic routes but are optimized for higher yields and scalability.

Chemical Reactions Analysis

Ethyl 8-[[4-[diethylamino]-1-methylbutyl]amino]pyrido[2,3-b]pyrazine-6-carbamate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, especially at the nitrogen atoms in the pyrrolopyrazine ring.

Scientific Research Applications

Ethyl 8-[[4-[diethylamino]-1-methylbutyl]amino]pyrido[2,3-b]pyrazine-6-carbamate has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential antimicrobial, antiviral, and antifungal properties.

Medicine: Investigated for its potential as an anticancer agent and kinase inhibitor.

Industry: Utilized in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of Ethyl 8-[[4-[diethylamino]-1-methylbutyl]amino]pyrido[2,3-b]pyrazine-6-carbamate involves its interaction with specific molecular targets, such as kinases. The compound inhibits kinase activity, which can lead to the suppression of cell proliferation and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Ethyl 8-[[4-[diethylamino]-1-methylbutyl]amino]pyrido[2,3-b]pyrazine-6-carbamate is unique due to its specific structure and biological activity. Similar compounds include:

Pyrrolopyrazine derivatives: Known for their antimicrobial and antiviral activities.

Indole derivatives: Exhibiting a wide range of biological activities, including anticancer and anti-inflammatory properties

This compound stands out due to its specific kinase inhibitory activity, making it a valuable candidate for further research in medicinal chemistry.